Cas no 1609401-17-3 (N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide)
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide
- N-[(3,4,5-trimethoxyphenyl)methyl]cycloheptanamine;hydrobromide
-
- Inchi: 1S/C17H27NO3.BrH/c1-19-15-10-13(11-16(20-2)17(15)21-3)12-18-14-8-6-4-5-7-9-14;/h10-11,14,18H,4-9,12H2,1-3H3;1H
- InChI Key: QTWRTOLCGDNQSK-UHFFFAOYSA-N
- SMILES: Br.O(C)C1C(=C(C=C(C=1)CNC1CCCCCC1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 265
- Topological Polar Surface Area: 39.7
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI90834-250mg |
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide |
1609401-17-3 | 95% | 250mg |
$114.00 | 2024-04-20 | |
| A2B Chem LLC | AI90834-1g |
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide |
1609401-17-3 | 95% | 1g |
$271.00 | 2024-04-20 |
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide
Comprehensive Overview of N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide (CAS No. 1609401-17-3)
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide (CAS No. 1609401-17-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a cycloheptanamine core modified with a 3,4,5-trimethoxybenzyl group, further stabilized as a hydrobromide salt. This configuration enhances its solubility and bioavailability, making it a subject of interest for drug development and molecular studies.
Researchers are increasingly exploring N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide for its potential applications in central nervous system (CNS) modulation. The trimethoxybenzyl moiety is known to interact with neurotransmitter receptors, which could explain its relevance in studies targeting cognitive enhancement and neuroprotection. Recent trends in AI-driven drug discovery have also highlighted this compound as a candidate for virtual screening, given its structural similarity to other bioactive molecules.
The synthesis of CAS No. 1609401-17-3 involves multi-step organic reactions, including reductive amination and salt formation. Its purity and stability are critical for reproducibility in experiments, a topic frequently searched by synthetic chemists. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with research-grade standards.
In the context of green chemistry, efforts to optimize the synthesis of N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide have focused on reducing solvent waste and improving yield. This aligns with broader industry demands for sustainable practices, a hot topic in scientific forums and SEO queries related to eco-friendly synthesis.
Another area of interest is the compound's potential role in metabolic pathway studies. The cycloheptanamine scaffold is structurally versatile, allowing researchers to investigate its interactions with enzymes involved in lipid metabolism. Such studies are often linked to searches for novel therapeutic targets, reflecting the compound's relevance in cutting-edge biomedical research.
From a commercial perspective, CAS No. 1609401-17-3 is available through specialized chemical suppliers, but its use is strictly limited to research purposes. Quality control protocols, including certificates of analysis (CoA), are essential for buyers, as highlighted in procurement-related search queries. The compound's stability under various storage conditions is also a frequent subject of technical discussions.
In summary, N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide represents a compelling case study in modern medicinal chemistry. Its structural complexity and potential applications in CNS research, drug discovery, and sustainable synthesis make it a valuable subject for both academic and industrial investigations. As research evolves, this compound may unlock new avenues for therapeutic innovation.
1609401-17-3 (N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)